1-(2-adamantyl)-4-isopropylpiperazine

• IUPAC Name: 1-(2-adamantyl)-4-propan-2-ylpiperazine
• InChI: InChI=1S/C17H30N2/c1-12(2)18-3-5-19(6-4-18)17-15-8-13-7-14(10-15)11-16(17)9-13/h12-17H,3-11H2,1-2H3
• InChI Key: BADUPQJFOFFEJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)C2C3CC4CC(C3)CC2C4
• Molecular Formula: C17H30N2
• Molecular Weight: 262.4 g/mol

Description

1-(2-Adamantyl)-4-isopropylpiperazine, also known as AIPP, is a piperazine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized and studied extensively for its unique properties, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(2-adamantyl)-4-isopropylpiperazine is not fully understood, but it is believed to involve the modulation of neurotransmitter receptors in the brain. 1-(2-adamantyl)-4-isopropylpiperazine has been shown to bind to the serotonin receptor with high affinity, which may contribute to its potential therapeutic effects. 1-(2-adamantyl)-4-isopropylpiperazine may also interact with other receptors, such as the dopamine receptor, to produce its effects.
Biochemical and Physiological Effects:
1-(2-adamantyl)-4-isopropylpiperazine has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated that 1-(2-adamantyl)-4-isopropylpiperazine can increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. In vivo studies have shown that 1-(2-adamantyl)-4-isopropylpiperazine can improve motor function in animal models of Parkinson's disease and reduce psychotic-like behavior in animal models of schizophrenia. 1-(2-adamantyl)-4-isopropylpiperazine has also been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(2-adamantyl)-4-isopropylpiperazine has several advantages for laboratory experiments, including its high purity, stability, and solubility in various solvents. 1-(2-adamantyl)-4-isopropylpiperazine can also be easily synthesized and modified to obtain derivatives with different properties. However, 1-(2-adamantyl)-4-isopropylpiperazine also has some limitations, such as its high cost and potential toxicity at high doses. Therefore, careful consideration should be given to the appropriate dosage and safety measures when using 1-(2-adamantyl)-4-isopropylpiperazine in laboratory experiments.

Future Directions

There are several future directions for research on 1-(2-adamantyl)-4-isopropylpiperazine. One area of interest is the development of 1-(2-adamantyl)-4-isopropylpiperazine derivatives with improved pharmacological properties, such as increased selectivity and potency. Another area of research is the investigation of the potential therapeutic effects of 1-(2-adamantyl)-4-isopropylpiperazine in other diseases, such as Alzheimer's disease and depression. Additionally, 1-(2-adamantyl)-4-isopropylpiperazine can be explored as a building block for the synthesis of novel materials with unique properties, such as stimuli-responsive materials and self-assembled structures.
Conclusion:
In conclusion, 1-(2-adamantyl)-4-isopropylpiperazine is a promising compound for scientific research due to its unique properties and potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on 1-(2-adamantyl)-4-isopropylpiperazine and its derivatives may lead to the development of new therapeutic agents and materials with unique properties.

Synthesis Methods

The synthesis of 1-(2-adamantyl)-4-isopropylpiperazine involves the reaction of adamantane with isopropylamine in the presence of a catalyst. The resulting intermediate is then reacted with piperazine to obtain the final product. The yield of 1-(2-adamantyl)-4-isopropylpiperazine can be improved by optimizing the reaction conditions, such as the temperature, reaction time, and catalyst concentration. The purity of the compound can also be enhanced by using various purification techniques, such as recrystallization and chromatography.

Scientific Research Applications

1-(2-adamantyl)-4-isopropylpiperazine has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, 1-(2-adamantyl)-4-isopropylpiperazine has been investigated as a potential drug candidate for the treatment of various diseases, such as Parkinson's disease and schizophrenia. In neuroscience, 1-(2-adamantyl)-4-isopropylpiperazine has been used as a tool to study the function of neurotransmitter receptors, such as the serotonin receptor. In materials science, 1-(2-adamantyl)-4-isopropylpiperazine has been explored as a building block for the synthesis of novel materials with unique properties, such as liquid crystals and polymers.